molecular formula C15H25NO2 B14729290 benzoic acid;2,4,4-trimethylpentan-2-amine CAS No. 6281-48-7

benzoic acid;2,4,4-trimethylpentan-2-amine

Cat. No.: B14729290
CAS No.: 6281-48-7
M. Wt: 251.36 g/mol
InChI Key: UXJROFUWSSGARC-UHFFFAOYSA-N
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Preparation Methods

The synthesis of benzoic acid;2,4,4-trimethylpentan-2-amine can be achieved through the direct condensation of benzoic acid and 2,4,4-trimethylpentan-2-amine. This reaction typically requires the presence of a catalyst and specific reaction conditions to proceed efficiently. One method involves the use of a solid acid catalyst, such as diatomite earth immobilized with ZrCl4, under ultrasonic irradiation . This method is advantageous due to its high yield, eco-friendliness, and the ability to reuse the catalyst.

Chemical Reactions Analysis

Benzoic acid;2,4,4-trimethylpentan-2-amine undergoes various chemical reactions, including:

    Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.

    Reduction: Reduction reactions can convert the compound into its reduced forms.

    Substitution: The compound can undergo substitution reactions, where one functional group is replaced by another.

Mechanism of Action

The mechanism of action of benzoic acid;2,4,4-trimethylpentan-2-amine involves its interaction with various molecular targets. Benzoic acid is metabolized in the liver to form hippuric acid, which is then excreted . The amine component can act as a Bronsted base, accepting protons in various biochemical pathways .

Comparison with Similar Compounds

Benzoic acid;2,4,4-trimethylpentan-2-amine can be compared with other similar compounds, such as:

The uniqueness of this compound lies in its combined properties of both benzoic acid and 2,4,4-trimethylpentan-2-amine, making it versatile for various applications.

Properties

CAS No.

6281-48-7

Molecular Formula

C15H25NO2

Molecular Weight

251.36 g/mol

IUPAC Name

benzoic acid;2,4,4-trimethylpentan-2-amine

InChI

InChI=1S/C8H19N.C7H6O2/c1-7(2,3)6-8(4,5)9;8-7(9)6-4-2-1-3-5-6/h6,9H2,1-5H3;1-5H,(H,8,9)

InChI Key

UXJROFUWSSGARC-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)CC(C)(C)N.C1=CC=C(C=C1)C(=O)O

Origin of Product

United States

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